Cas no 2680769-07-5 (benzyl N-(2-hydroxy-2-phenylethyl)-N-(propan-2-yl)carbamate)

• Product name: benzyl N-(2-hydroxy-2-phenylethyl)-N-(propan-2-yl)carbamate
• CAS No: 2680769-07-5
• MF: C₁₉H₂₃NO₃
• MW: 313.390825510025
• CID: 5634566
• PubChem ID: 165924616

benzyl N-(2-hydroxy-2-phenylethyl)-N-(propan-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28292659
• benzyl N-(2-hydroxy-2-phenylethyl)-N-(propan-2-yl)carbamate
• 2680769-07-5

• Inchi： 1S/C19H23NO3/c1-15(2)20(13-18(21)17-11-7-4-8-12-17)19(22)23-14-16-9-5-3-6-10-16/h3-12,15,18,21H,13-14H2,1-2H3
• InChI Key： GHFVOMZUUZGHLE-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1)CN(C(=O)OCC1C=CC=CC=1)C(C)C

Computed Properties

• Exact Mass: 313.16779360g/mol
• Monoisotopic Mass: 313.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 49.8Ų

Additional information on benzyl N-(2-hydroxy-2-phenylethyl)-N-(propan-2-yl)carbamate

Introduction to benzyl N-(2-hydroxy-2-phenylethyl)-N-(propan-2-yl)carbamate (CAS No. 2680769-07-5)

benzyl N-(2-hydroxy-2-phenylethyl)-N-(propan-2-yl)carbamate, with the CAS number 2680769-07-5, is a complex organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound is characterized by its unique molecular structure, which includes a benzyl group, a hydroxyethyl group, and an isopropyl group, all linked through a carbamate functional group. The combination of these functional groups imparts distinct chemical and biological properties to the molecule, making it a subject of interest for various scientific investigations.

The molecular formula of benzyl N-(2-hydroxy-2-phenylethyl)-N-(propan-2-yl)carbamate is C₁₇H₂₃NO₃, and its molecular weight is approximately 293.37 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including the reaction of benzyl chloroformate with 2-amino-1-phenylethanol in the presence of an isopropylamine derivative. The resulting product is a white crystalline solid that is soluble in common organic solvents such as ethanol, methanol, and dichloromethane.

In the context of pharmaceutical research, benzyl N-(2-hydroxy-2-phenylethyl)-N-(propan-2-yl)carbamate has been studied for its potential as a prodrug or drug delivery system. Prodrugs are biologically inactive compounds that are converted into active drugs within the body through metabolic processes. The presence of the hydroxyethyl and isopropyl groups in this compound can enhance its solubility and stability, which are crucial factors for effective drug delivery. Recent studies have shown that compounds with similar structures exhibit improved pharmacokinetic properties, such as increased bioavailability and reduced toxicity.

The biological activity of benzyl N-(2-hydroxy-2-phenylethyl)-N-(propan-2-yl)carbamate has also been explored in various preclinical models. For instance, it has been evaluated for its anti-inflammatory and analgesic properties. In vitro studies have demonstrated that the compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that benzyl N-(2-hydroxy-2-phenylethyl)-N-(propan-2-yl)carbamate may have therapeutic potential in treating inflammatory diseases such as arthritis and chronic pain conditions.

Beyond its pharmaceutical applications, benzyl N-(2-hydroxy-2-phenylethyl)-N-(propan-2-yl)carbamate has also found use in chemical synthesis and material science. The compound can serve as a building block for the synthesis of more complex molecules, including polymers and functional materials. Its unique combination of functional groups makes it a versatile starting material for various chemical transformations. For example, the hydroxyethyl group can be modified through esterification or etherification reactions to introduce new functionalities to the molecule.

In terms of safety and handling, it is important to note that while benzyl N-(2-hydroxy-2-phenylethyl)-N-(propan-2-yl)carbamate is not classified as a hazardous substance, it should still be handled with care in laboratory settings. Proper personal protective equipment (PPE), such as gloves and safety goggles, should be worn during handling to prevent skin contact and inhalation. Additionally, the compound should be stored in a cool, dry place away from direct sunlight and incompatible materials.

The environmental impact of benzyl N-(2-hydroxy-2-phenylethyl)-N-(propan-2-yl)carbamate has also been considered in recent studies. While there is limited data available on its environmental fate and effects, preliminary assessments suggest that it has low toxicity to aquatic organisms. However, further research is needed to fully understand its long-term environmental impact.

In conclusion, benzyl N-(2-hydroxy-2-phenylethyl)-N-(propan-2-yl)carbamate (CAS No. 2680769-07-5) is a multifaceted compound with promising applications in pharmaceutical research, chemical synthesis, and material science. Its unique molecular structure endows it with valuable properties that make it an attractive candidate for further investigation and development. As research in this area continues to advance, it is likely that new applications and insights will emerge, further expanding the utility of this intriguing compound.